4-[({5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}amino)carbonyl]phenyl acetate

• IUPAC Name: [4-[[5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C18H14ClN3O4S/c1-11(23)26-15-6-2-12(3-7-15)17(24)20-18-22-21-16(27-18)10-25-14-8-4-13(19)5-9-14/h2-9H,10H2,1H3,(H,20,22,24)
• InChI Key: PPPOJPSFNLUEED-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)COC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClN3O4S
• Molecular Weight: 403.8 g/mol

Description

The compound “4-[({5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}amino)carbonyl]phenyl acetate” is a complex organic molecule. It contains several functional groups, including a thiadiazole ring, a chlorophenoxy group, and an acetate group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The thiadiazole ring, the chlorophenoxy group, and the acetate group all contribute to the overall structure.

Chemical Reactions Analysis

The compound is likely to undergo various chemical reactions. For instance, the ester group (-COO-) in the acetate part of the molecule can undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an alcohol. The chlorophenoxy group might undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the chlorophenoxy group might make the compound relatively polar, affecting its solubility in different solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s used as a drug, the mechanism would depend on the biological target. If it’s used as a reactant in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

Based on the structure, this compound could potentially be hazardous. For example, the chlorophenoxy group might make the compound toxic if ingested or inhaled. Proper safety precautions should be taken when handling this compound.

Future Directions

The future directions for this compound could be numerous, depending on its intended use. If it’s a novel compound, further studies could be conducted to fully characterize its properties and potential applications. If it’s a known compound, it could be used in various chemical reactions to synthesize other compounds.